Cas no 2228833-29-0 (methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate
• CAS No: 2228833-29-0
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 6475763
• PubChem ID: 165611674
• Update Time: 2025-06-26

methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate
• 2228833-29-0
• EN300-1739705

• Inchi： 1S/C12H19NO2S/c1-8-10(6-5-7-16)11(12(14)15-4)9(2)13(8)3/h16H,5-7H2,1-4H3
• InChI Key： BTUXTFMNLZRONO-UHFFFAOYSA-N
• SMILES： SCCCC1C(C(=O)OC)=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.2Ų

Additional information on methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate

Methyl 1,2,5-TriMethyl-4-(3-SulfanylPropyl)-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2228833-29-0, known as methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate, is a fascinating organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyrrole derivatives, which are widely studied for their versatile roles in chemistry and biology.

At its core, this molecule features a pyrrole ring system, which is a five-membered aromatic heterocycle containing one nitrogen atom. The pyrrole ring is substituted with three methyl groups at positions 1, 2, and 5, as well as a sulfanylpropyl group at position 4. The presence of these substituents significantly influences the electronic properties and reactivity of the molecule. The methyl groups contribute to the hydrophobicity of the compound, while the sulfanyl group introduces sulfur-based functionalities that can participate in various chemical reactions.

Recent studies have highlighted the potential of methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate in drug discovery and development. Its unique structure makes it a promising candidate for targeting specific biological pathways and molecular receptors. For instance, researchers have explored its ability to modulate enzyme activity and interact with membrane proteins, which could pave the way for novel therapeutic interventions.

In addition to its biological applications, this compound has also found relevance in materials science. The sulfur-containing group in its structure enables it to act as a potential precursor for the synthesis of advanced materials such as polymers and nanoparticles. Recent advancements in nanotechnology have demonstrated how such molecules can be utilized to create materials with tailored properties for applications in electronics and energy storage.

The synthesis of methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate involves a series of carefully designed organic reactions. These include alkylation of pyrrole derivatives followed by functionalization with sulfur-containing groups and subsequent esterification steps to introduce the carboxylic acid ester moiety. The development of efficient synthetic routes has been a focus of recent research efforts to enhance the scalability and cost-effectiveness of production processes.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that its hydrophobic nature may influence its bioaccumulation potential and degradation pathways under various environmental conditions. This information is essential for guiding safe handling practices and regulatory decisions related to its use.

In conclusion, methyl 1,2,5-trimethyl-4-(3-sulfanylpropyl)-1H-pyrrole-3-carboxylate represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research and development.